Cas no 401813-42-1 (3,6-di(p-(phenylacetoxy)phenyl)benzene-1,2,4,5-tetraol)

• Product Name: 3,6-di(p-(phenylacetoxy)phenyl)benzene-1,2,4,5-tetraol
• CAS No: 401813-42-1
• MF: C₃₄H₂₆O₈
• MW: 562.565450191498
• CID: 2037046
• PubChem ID: 101157244
• Update Time: 2025-04-21

3,6-di(p-(phenylacetoxy)phenyl)benzene-1,2,4,5-tetraol Chemical and Physical Properties

Names and Identifiers

• 3,6-di(p-(phenylacetoxy)phenyl)benzene-1,2,4,5-tetraol
• bis(benzeneacetic acid) 2',3',5',6'-tetrahydroxy[1,1':4',1''-terphenyl]-4,4''-diyl ester
• ganbajunin C
• 401813-42-1
• (4-(2,3,5,6-tetrahydroxy-4-(4-(2-phenylacetyl)oxyphenyl)phenyl)phenyl) 2-phenylacetate
• [4-[2,3,5,6-tetrahydroxy-4-[4-(2-phenylacetyl)oxyphenyl]phenyl]phenyl] 2-phenylacetate
• CHEBI:199145

• Inchi： 1S/C34H26O8/c35-27(19-21-7-3-1-4-8-21)41-25-15-11-23(12-16-25)29-31(37)33(39)30(34(40)32(29)38)24-13-17-26(18-14-24)42-28(36)20-22-9-5-2-6-10-22/h1-18,37-40H,19-20H2
• InChI Key： CJQAGKRKLMMDBF-UHFFFAOYSA-N
• SMILES： OC1C(C2C=CC(OC(CC3C=CC=CC=3)=O)=CC=2)=C(O)C(O)=C(C2C=CC(OC(CC3C=CC=CC=3)=O)=CC=2)C=1O

Computed Properties

• Exact Mass: 562.16276778Da
• Monoisotopic Mass: 562.16276778Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.108
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls